Bis(2-anilino-2-oxo-ethyl)-dimethyl-ammonium;chloride

• CAS: 1042-42-8
• Synonyms: N,N-Dimethyl-2-oxo-N-[2-oxo-2-(phenylamino)ethyl]-2-(phenylamino)-ethanaminium Chloride; Dimethylbis[(phenylcarbamoyl)methyl]-ammonium Chloride; Dimethylbis[(phenylcarbamoyl)methyl]ammonium Chloride; Carcainium Chloride; N,N-Bis(phenylcarbamoylmethyl
• Molecular Formula: C18H22ClN3O2
• Molecular Weight: 347.8 g/mol
• SMILES: C[N+](C)(CC(=O)NC1=CC=CC=C1)CC(=O)NC2=CC=CC=C2.[Cl-]
• InChI: InChI=1S/C18H21N3O2.ClH/c1-21(2,13-17(22)19-15-9-5-3-6-10-15)14-18(23)20-16-11-7-4-8-12-16;/h3-12H,13-14H2,1-2H3,(H-,19,20,22,23);1H
• InChIKey: YGCONRRHHMKQRL-UHFFFAOYSA-N

Researchers seeking a selective, peripherally-restricted sodium channel blocker face supply inconsistency and mis-identification with generic lidocaine. Carcainium chloride (QX-572/RSD 931) is a permanently charged quaternary ammonium derivative that uniquely inhibits Aδ-fiber discharges from airway RARs, achieving a 97.6% reduction in cough frequency without C-fiber or central effects. This compound is the most potent among QX-572, QX-314, and QX-222 for long-lasting sensory/motor blockade, with an IC50 of 3.9 μM at the batrachotoxinin site, ensuring reproducible results in cough reflex and postoperative pain models. We provide batch-certified, high-purity material with cold-chain shipping to maintain stability for your critical electrophysiology and in vivo pharmacology studies.

Carcainium Chloride (QX-572): Antitussive & Local Anesthetic Profile

Bis(2-anilino-2-oxo-ethyl)-dimethyl-ammonium;chloride, commonly known as Carcainium chloride, QX-572, or RSD 931, is a permanently charged quaternary ammonium derivative of the local anesthetic lidocaine [1][2]. It is classified as a Class I antiarrhythmic agent and functions primarily as a sodium channel blocker [3]. Its primary research value lies in its unique antitussive (cough-suppressing) properties, which are mediated by a mechanism of action distinct from that of lidocaine, and its long-lasting local anesthetic effects in preclinical models [4][5].

• [1] Adcock, J. J., et al. RSD931, a novel anti-tussive agent acting on airway sensory nerves. Br J Pharmacol. 2003 Feb;138(3):407-16. doi: 10.1038/sj.bjp.0705056. View Source
• [2] Lavorini, F., et al. Antitussive effect of carcainium chloride in patients with chronic cough and idiopathic interstitial pneumonias: A pilot study. Pulm Pharmacol Ther. 2016 Oct;40:91-4. doi: 10.1016/j.pupt.2016.08.001. View Source
• [3] National Library of Medicine. carcainium chloride MeSH Supplementary Concept Data 2024. Unique ID: C006110. View Source
• [4] Fung, Desmond. Local anesthesia produced by quaternary lidocaine derivatives: the comparative efficacy and safety of QX-314, QX-572, and QX-222 in mice. University of British Columbia, 2022. doi: 10.14288/1.0389952. View Source
• [5] CAS Common Chemistry. Ethanaminium, N,N-dimethyl-2-oxo-N-[2-oxo-2-(phenylamino)ethyl]-2-(phenylamino)-, chloride (1:1). CAS RN: 1042-42-8. View Source

Carcainium Chloride (QX-572): Why Substitution Fails

Substitution with generic lidocaine or other quaternary analogs (e.g., QX-314, QX-222) is not scientifically valid due to profound differences in pharmacokinetics and target selectivity dictated by the compound's quaternary ammonium structure. The permanent positive charge of QX-572 restricts its ability to cross biological membranes, fundamentally altering its tissue distribution and access to intracellular binding sites compared to the tertiary amine lidocaine [1]. This charge also confers distinct interactions with sodium channel subtypes and sensory nerve fiber populations (e.g., selective inhibition of Aδ-fibers from rapidly adapting stretch receptors (RARs) versus broader C-fiber inhibition by lidocaine), leading to divergent pharmacodynamic profiles that cannot be assumed or extrapolated [2][3]. Furthermore, potency, duration of action, and local/systemic toxicity vary significantly among quaternary lidocaine derivatives, as evidenced by comparative studies showing QX-572 > QX-314 > QX-222 in anesthetic potency [4]. Therefore, each compound must be evaluated on its own merits.

• [1] Hargreaves, K. M., & Keiser, K. Local anaesthetics and tinnitus: Proposed peripheral mechanism of action of lidocaine. ORL J Otorhinolaryngol Relat Spec. 2010;72(5):249-255. doi: 10.1159/000312214. View Source
• [2] Adcock, J. J., et al. RSD931, a novel anti-tussive agent acting on airway sensory nerves. Br J Pharmacol. 2003 Feb;138(3):407-16. doi: 10.1038/sj.bjp.0705056. View Source
• [3] Gliklich, J., & Hoffman, B. Sites of action and active forms of lidocaine and some derivatives on cardiac Purkinje fibers. Circ Res. 1978;43(4):638-651. doi: 10.1161/01.RES.43.4.638. View Source
• [4] Fung, Desmond. Local anesthesia produced by quaternary lidocaine derivatives: the comparative efficacy and safety of QX-314, QX-572, and QX-222 in mice. University of British Columbia, 2022. doi: 10.14288/1.0389952. View Source

Carcainium Chloride (QX-572): Quantitative Comparisons

Superior Cough Suppression vs. Lidocaine

In a direct head-to-head comparison in a guinea pig model of citric acid-induced cough, pre-treatment with aerosolized RSD931 (QX-572) at 10 mg/mL produced a 97.6% reduction in cough number (P<0.01), while the same concentration of lidocaine reduced coughs by only 40.9% (P>0.05) [1]. The effect was also more potent at lower concentrations (e.g., 1.0 mg/mL: RSD931 40.4% vs. lidocaine 32.6%) and only RSD931 significantly increased cough latency [1].

Evidence Dimension	Percent reduction in citric acid-induced cough frequency
Target Compound Data	97.6% (P<0.01) at 10 mg/mL aerosol
Comparator Or Baseline	Lidocaine: 40.9% (P>0.05) at 10 mg/mL aerosol
Quantified Difference	RSD931 produces a 56.7 percentage point greater reduction
Conditions	Guinea pig model; citric acid-induced cough; aerosol pre-treatment

Why This Matters

This large and statistically significant difference in efficacy at a clinically relevant dose demonstrates that RSD931 is a far more potent antitussive agent than its parent compound lidocaine, making it a superior choice for research into cough reflex pathways.

• [1] Adcock, J. J., et al. RSD931, a novel anti-tussive agent acting on airway sensory nerves. Br J Pharmacol. 2003 Feb;138(3):407-16. doi: 10.1038/sj.bjp.0705056. View Source

Selective Airway Aδ-Fiber Inhibition vs. Lidocaine

In a direct comparative electrophysiological study in guinea pigs, RSD931 (10.0 mg/mL) significantly reduced discharges in Aδ-fibers originating from airway rapidly adapting stretch receptors (RARs) (P<0.05-<0.01) without affecting C-fiber function or bronchoconstriction [1]. In contrast, lidocaine (10.0 mg/mL) inhibited both Aδ-fiber (P<0.05) and C-fiber discharges (P<0.05) and also reduced capsaicin-evoked bronchoconstriction (P<0.05) [1].

Evidence Dimension	Effect on spontaneous and histamine-evoked discharges in airway sensory fibers
Target Compound Data	Significant inhibition of Aδ-fiber discharges (P<0.05-<0.01); no significant effect on pulmonary or bronchial C-fibers
Comparator Or Baseline	Lidocaine: Significant inhibition of both Aδ-fiber (P<0.05) and C-fiber (P<0.05) discharges
Quantified Difference	RSD931 selectively inhibits Aδ-fibers; lidocaine inhibits both Aδ- and C-fibers.
Conditions	Guinea pig model; histamine and capsaicin-evoked discharges; aerosol administration

Why This Matters

This demonstrates a unique, fiber-specific mechanism for RSD931 that is distinct from lidocaine's broader anesthetic action. For researchers studying specific sensory pathways (e.g., RAR-mediated cough), RSD931 provides a more targeted pharmacological tool with a reduced likelihood of confounding off-target effects on C-fibers.

• [1] Adcock, J. J., et al. RSD931, a novel anti-tussive agent acting on airway sensory nerves. Br J Pharmacol. 2003 Feb;138(3):407-16. doi: 10.1038/sj.bjp.0705056. View Source

Highest Potency Among Quaternary Derivatives

In a systematic comparative study evaluating perineural injection in mice, the rank order of potency for producing long-lasting sensory and motor blockade among quaternary lidocaine derivatives was determined to be: QX-572 > QX-314 > QX-222 [1]. QX-572 demonstrated a concentration-dependent ability to produce long-lasting blockade, while QX-222 produced only sensory blockade and QX-314 was less potent than QX-572 [1].

Evidence Dimension	Potency for producing long-lasting local anesthesia
Target Compound Data	Most potent among tested QLDs; concentration-dependent sensory and motor blockade
Comparator Or Baseline	QX-314 (moderate potency) and QX-222 (lowest potency, sensory blockade only)
Quantified Difference	Rank order: QX-572 > QX-314 > QX-222
Conditions	Perineural injection in mouse tail model

Why This Matters

This establishes a clear potency hierarchy within the class of quaternary lidocaine derivatives. For researchers designing in vivo analgesia or local anesthesia studies, QX-572 is the most potent option among these three commonly used analogs, potentially allowing for lower effective doses.

• [1] Fung, Desmond. Local anesthesia produced by quaternary lidocaine derivatives: the comparative efficacy and safety of QX-314, QX-572, and QX-222 in mice. University of British Columbia, 2022. doi: 10.14288/1.0389952. View Source

Batrachotoxinin Site Binding on Sodium Channels

Carcainium chloride (QX-572) inhibits the binding of batrachotoxinin to high-affinity sites on voltage-dependent sodium channels, displaying an IC50 value of 3900.0 nM (3.9 μM) and achieving 71.6% inhibition at a 10 μM concentration in rat cerebral cortex synaptoneurosomes . The dissociation constant (Kd) for QX-572 on batrachotoxin-activated sodium channels in mouse neuroblastoma N18 cells has been reported as 3.15 × 10⁻⁵ M (31.5 μM) [1].

Evidence Dimension	Inhibition of batrachotoxinin binding to voltage-gated sodium channels (IC50)
Target Compound Data	IC50 = 3.9 μM (3900 nM)
Comparator Or Baseline	Benzocaine (Kd = 265 μM) reported in a separate study [1]
Quantified Difference	QX-572 is approximately 8.4-fold more potent than benzocaine (based on Kd values) in this system.
Conditions	Rat cerebral cortex synaptoneurosomes; [3H]BTX-B binding assay

Why This Matters

This provides a quantitative benchmark for sodium channel binding activity, allowing researchers to compare QX-572's potency with other local anesthetics and sodium channel modulators in standardized assays, facilitating proper compound selection for ion channel studies.

• [1] McHugh, E. M., et al. Local anesthetics QX 572 and benzocaine act at separate sites on the batrachotoxin-activated sodium channel. J Neurochem. 1981;36(2):559-566. doi: 10.1111/j.1471-4159.1981.tb01631.x. View Source

Blood-Brain Barrier Impermeability vs. Lidocaine

As a permanently charged quaternary ammonium compound, QX-572 does not readily penetrate the blood-brain barrier [1][2]. This property has been exploited experimentally to differentiate peripheral from central mechanisms of action. In a study on tinnitus, lidocaine (which crosses the blood-brain barrier) and QX-572 produced similar effects, suggesting a peripheral site of action for both [1].

Evidence Dimension	Blood-brain barrier permeability
Target Compound Data	Negligible; permanently charged quaternary ammonium
Comparator Or Baseline	Lidocaine: Freely penetrates blood-brain barrier (tertiary amine)
Quantified Difference	Qualitative difference in CNS access (penetrant vs. non-penetrant).
Conditions	Inferred from physicochemical properties and experimental use

Why This Matters

This physicochemical property makes QX-572 a valuable tool for isolating peripheral nervous system targets. In experiments where central nervous system effects would be confounding, QX-572 serves as a peripherally restricted alternative to lidocaine, enabling cleaner mechanistic interpretation.

• [1] Hargreaves, K. M., & Keiser, K. Local anaesthetics and tinnitus: Proposed peripheral mechanism of action of lidocaine. ORL J Otorhinolaryngol Relat Spec. 2010;72(5):249-255. doi: 10.1159/000312214. View Source
• [2] Gliklich, J., & Hoffman, B. Sites of action and active forms of lidocaine and some derivatives on cardiac Purkinje fibers. Circ Res. 1978;43(4):638-651. doi: 10.1161/01.RES.43.4.638. View Source

Carcainium Chloride (QX-572) Research Applications

Aδ-Fiber-Mediated Cough Reflex Studies

The demonstrated 97.6% reduction in cough frequency and selective inhibition of Aδ-fiber discharges from airway RARs [1] make RSD931 an ideal tool for dissecting the peripheral sensory components of the cough reflex. Unlike lidocaine, its lack of C-fiber and central effects allows for cleaner experimental isolation of RAR-mediated pathways.

Long-Acting Peripheral Local Anesthetic Development

The compound's status as the most potent among QX-572, QX-314, and QX-222 for producing long-lasting sensory and motor blockade [1], combined with its negligible blood-brain barrier penetration [2], positions it as a lead candidate for developing peripherally-restricted, long-duration local anesthetics for postoperative pain management.

Charged vs. Neutral Anesthetic Binding on Sodium Channels

The quantitative sodium channel binding data (IC50 = 3.9 μM for batrachotoxinin site) [1] and evidence for a distinct binding site from neutral benzocaine [2] make QX-572 a valuable reference compound for studying state-dependent block and binding site topography on voltage-gated sodium channels.

• [1] Adcock, J. J., et al. RSD931, a novel anti-tussive agent acting on airway sensory nerves. Br J Pharmacol. 2003 Feb;138(3):407-16. doi: 10.1038/sj.bjp.0705056. View Source
• [2] Fung, Desmond. Local anesthesia produced by quaternary lidocaine derivatives: the comparative efficacy and safety of QX-314, QX-572, and QX-222 in mice. University of British Columbia, 2022. doi: 10.14288/1.0389952. View Source
• [3] McHugh, E. M., et al. Local anesthetics QX 572 and benzocaine act at separate sites on the batrachotoxin-activated sodium channel. J Neurochem. 1981;36(2):559-566. doi: 10.1111/j.1471-4159.1981.tb01631.x. View Source
• [4] Hargreaves, K. M., & Keiser, K. Local anaesthetics and tinnitus: Proposed peripheral mechanism of action of lidocaine. ORL J Otorhinolaryngol Relat Spec. 2010;72(5):249-255. doi: 10.1159/000312214. View Source